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Compound of Interest

Compound Name: 1,2-Diethoxyethane

Cat. No.: B108276 Get Quote

Essential Safety and Handling Guide for 1,2-
Diethoxyethane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

1,2-Diethoxyethane, ensuring the well-being of laboratory personnel and compliance with

safety standards. Adherence to these procedures is paramount for minimizing risks associated

with this chemical.

Hazard Summary
1,2-Diethoxyethane is a highly flammable liquid and vapor that can cause serious eye

irritation.[1] It is also suspected of damaging fertility and may harm an unborn child.[1][2] A

significant, non-obvious hazard is its potential to form explosive peroxides, especially when

stored improperly.[1][2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1,2-Diethoxyethane to prevent exposure.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Must be tight-sealing and

compliant with OSHA 29 CFR

1910.133 or European

Standard EN166.[2]

Hand Protection Chemical-Resistant Gloves

Impervious gloves (e.g.,

rubber) are required.[3] Gloves

must be inspected before use

and disposed of properly after

handling the chemical.

Body Protection Protective Clothing

Flame-retardant and antistatic

protective clothing is

necessary.

Respiratory Protection
Self-Contained Breathing

Apparatus (SCBA)

A positive pressure SCBA is

recommended, especially in

situations with potential for

high vapor concentration or

unknown exposure levels.[3]

For lower exposure levels, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator may be used if

exposure limits are exceeded

or irritation is experienced.[2]

Safe Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.
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Procedure Key Steps and Precautions

Handling

- All handling should occur within a designated

chemical fume hood.[3] - Avoid all direct

physical contact with the chemical.[3] - Use only

non-sparking tools and explosion-proof

equipment.[2] - Ground and bond containers

and receiving equipment to prevent static

discharge.[2] - Do not breathe mist, vapors, or

spray.[2]

Storage

- Store in a cool, dry, and well-ventilated area

away from heat, sparks, open flames, and other

ignition sources.[1][3] - Store under a nitrogen

blanket to inhibit the formation of explosive

peroxides.[3] - Keep containers tightly closed

and properly labeled.[2] - If peroxide formation is

suspected, do not open or move the container.

[2]

Emergency and First Aid Measures
Immediate and appropriate responses to exposure are critical.
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Exposure Route First Aid Protocol

Inhalation

- Immediately move the exposed person to fresh

air.[3][4] - If breathing is difficult, provide oxygen.

If breathing has stopped, perform artificial

respiration.[2][4] - Seek immediate medical

attention.[2]

Skin Contact

- Immediately flush the affected skin with large

amounts of water while removing all

contaminated clothing.[2][3] - Wash the affected

area thoroughly with soap and water.[3] - Seek

immediate medical attention if irritation develops

or persists.[2][3]

Eye Contact

- Immediately flush eyes with plenty of water for

at least 15-20 minutes, including under the

eyelids.[2][3] - Remove contact lenses if present

and easy to do so.[3] - Seek immediate medical

attention.[2][3]

Ingestion

- DO NOT induce vomiting.[3] - If the person is

conscious and not convulsing, give 1 or 2

glasses of water to dilute the chemical.[3] - Seek

immediate medical attention.[3]

Spill and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

further exposure.
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Action Procedure

Spill Response

- Evacuate personnel from the area and remove

all sources of ignition. - Ensure adequate

ventilation. - Wear appropriate PPE, including

respiratory protection. - Contain the spill using

inert absorbent material (e.g., sand, silica gel, or

universal binder).[2] - Collect the absorbed

material into a suitable, closed container for

disposal.[2]

Waste Disposal

- Dispose of 1,2-Diethoxyethane and any

contaminated materials as hazardous waste.[2]

- All waste disposal must be in accordance with

local, regional, and national environmental

regulations.[2] - Do not empty into drains or

release into the environment.[2]

Operational Workflow for Handling 1,2-
Diethoxyethane
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Caption: Procedural workflow for the safe handling of 1,2-Diethoxyethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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